2-(2-ethyl-1H-indol-3-yl)ethan-1-amine hydrochloride
Overview
Description
Indole compounds, such as 2-(1H-Indol-1-yl)ethanamine , are a class of organic compounds that contain an indole moiety. This structure consists of a benzene ring fused to a pyrrole ring. Indole compounds are widely distributed in the natural world and have significant physiological activity .
Synthesis Analysis
The synthesis of indole compounds can be complex and varies depending on the specific compound. For example, the synthesis of 2-(1H-Indol-1-yl)ethanamine involves several steps and specific reagents .Molecular Structure Analysis
The molecular structure of indole compounds is characterized by a fused ring system, consisting of a benzene ring and a pyrrole ring . The specific substituents on the indole ring can greatly influence the properties and reactivity of the compound.Chemical Reactions Analysis
Indole compounds can undergo a variety of chemical reactions, including electrophilic substitution, nucleophilic substitution, and oxidation. The specific reactions and their mechanisms depend on the structure of the compound and the conditions of the reaction .Physical And Chemical Properties Analysis
The physical and chemical properties of indole compounds depend on their specific structure. For example, they can vary in terms of solubility, melting point, and reactivity .Mechanism of Action
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-ethyl-1H-indol-3-yl)ethan-1-amine hydrochloride involves the reaction of 2-ethylindole with ethylene oxide to form 2-(2-ethyl-1H-indol-3-yl)ethanol, which is then converted to the amine via reductive amination with ammonium chloride and sodium cyanoborohydride. The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "2-ethylindole", "ethylene oxide", "ammonium chloride", "sodium cyanoborohydride", "hydrochloric acid" ], "Reaction": [ "2-ethylindole is reacted with ethylene oxide in the presence of a Lewis acid catalyst to form 2-(2-ethyl-1H-indol-3-yl)ethanol.", "2-(2-ethyl-1H-indol-3-yl)ethanol is then reacted with ammonium chloride and sodium cyanoborohydride in a reductive amination reaction to form 2-(2-ethyl-1H-indol-3-yl)ethan-1-amine.", "The resulting amine is then reacted with hydrochloric acid to form the hydrochloride salt of 2-(2-ethyl-1H-indol-3-yl)ethan-1-amine." ] } | |
CAS RN |
629661-66-1 |
Product Name |
2-(2-ethyl-1H-indol-3-yl)ethan-1-amine hydrochloride |
Molecular Formula |
C12H17ClN2 |
Molecular Weight |
224.7 |
Purity |
95 |
Origin of Product |
United States |
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